Cas no 623564-66-9 (4H,6H-Pyrazolo[1,5-c]thiazole-3-carboxylic acid, ethyl ester)

• Product Name: 4H,6H-Pyrazolo[1,5-c]thiazole-3-carboxylic acid, ethyl ester
• CAS No: 623564-66-9
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 1637215
• PubChem ID: 21057709
• Update Time: 2025-04-21

4H,6H-Pyrazolo[1,5-c]thiazole-3-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H,6H-Pyrazolo[1,5-c]thiazole-3-carboxylic acid, ethyl ester
• 4,5-DIHYDRO-6-THIA-1,7A-DIAZAINDENE-3-CARBOXYLIC ACID ETHYLESTER
• 4H-5-thia-1,6a-diazapentalen-3-carboxylic acid ethyl ester
• ethyl 4,6-dihydropyrazolo[1,5-c]thiazole-3-carboxylate
• 623564-66-9
• ethyl 4,6-dihydropyrazolo[1,5-c][1,3]thiazole-3-carboxylate
• DA-04328
• SCHEMBL2923165

• Inchi： 1S/C8H10N2O2S/c1-2-12-8(11)6-3-9-10-5-13-4-7(6)10/h3H,2,4-5H2,1H3
• InChI Key： XJRGUTARDWMARO-UHFFFAOYSA-N
• SMILES： S1CN2C(=C(C(=O)OCC)C=N2)C1

Computed Properties

• Exact Mass: 198.0464
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 44.12